![molecular formula C7H6Cl2N2O4S B2728475 2,4-Dichloro-N-methyl-6-nitrobenzenesulfonamide CAS No. 1882778-13-3](/img/structure/B2728475.png)
2,4-Dichloro-N-methyl-6-nitrobenzenesulfonamide
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Overview
Description
2,4-Dichloro-N-methyl-6-nitrobenzenesulfonamide (commonly known as DCNB) is a synthetic compound that has been widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds. DCNB is a sulfonamide compound that is structurally similar to the commonly used herbicide, 2,4-dichlorophenoxyacetic acid (2,4-D).
Mechanism of Action
The mechanism of action of DCNB is not fully understood, but it is believed to act as an electrophilic substrate for sulfonamide hydrolases. The reaction between DCNB and sulfonamide hydrolases results in the formation of a covalent bond between the enzyme and the DCNB molecule. This covalent bond can then be used to study the structure and function of the enzyme.
Biochemical and Physiological Effects
DCNB has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, including E. coli and P. aeruginosa. DCNB has also been shown to inhibit the activity of carbonic anhydrase, an enzyme that is important for the regulation of pH in the body.
Advantages and Limitations for Lab Experiments
DCNB has a number of advantages for use in lab experiments. It is a relatively simple compound to synthesize, and it is readily available. DCNB is also stable under a wide range of conditions, making it a useful tool for studying the reactivity of sulfonamide compounds. However, there are also limitations to the use of DCNB in lab experiments. It has been shown to have some toxicity to certain cell lines, and it may not be suitable for use in certain types of experiments.
Future Directions
There are a number of future directions for research involving DCNB. One area of research could involve the development of new methods for synthesizing DCNB that are more efficient and yield higher amounts of the compound. Another area of research could involve the use of DCNB as a tool for studying the reactivity of sulfonamide compounds with biological molecules. Additionally, DCNB could be used to study the structure and function of sulfonamide hydrolases, which could lead to the development of new drugs that target these enzymes.
Synthesis Methods
DCNB can be synthesized by reacting 2,4-dichloro-6-nitrobenzenesulfonyl chloride with dimethylamine in the presence of a base such as sodium carbonate. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to give DCNB as a white solid. The yield of this reaction is typically around 50%.
Scientific Research Applications
DCNB has been widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds. It is commonly used as a substrate for measuring the activity of sulfonamide hydrolases, which are enzymes that catalyze the hydrolysis of sulfonamide compounds. DCNB is also used as a model compound to study the reactivity of sulfonamide compounds with biological molecules such as proteins and enzymes.
properties
IUPAC Name |
2,4-dichloro-N-methyl-6-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2O4S/c1-10-16(14,15)7-5(9)2-4(8)3-6(7)11(12)13/h2-3,10H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMKAISKXGMJCSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=C(C=C(C=C1Cl)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-N-methyl-6-nitrobenzenesulfonamide |
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